Cas no 25233-30-1 (POLYANILINE)

Polyaniline (PANI) is a conductive polymer belonging to the family of organic semiconductors. It is characterized by its tunable electrical conductivity, environmental stability, and ease of synthesis through oxidative polymerization. PANI exhibits reversible redox behavior, making it suitable for applications in energy storage (e.g., supercapacitors, batteries), corrosion protection, and sensors. Its properties can be modified through doping with acids or other agents, enabling tailored conductivity and mechanical performance. The polymer's lightweight, cost-effectiveness, and compatibility with processing techniques (e.g., solution casting, electrochemical deposition) further enhance its utility in flexible electronics and coatings. PANI's stability under ambient conditions distinguishes it from other conductive polymers.
POLYANILINE structure
POLYANILINE structure
Product Name:POLYANILINE
CAS No:25233-30-1
MF:(C6H7N)n
MW:91.1106
MDL:MFCD00284320
CID:95552
PubChem ID:24879552
Update Time:2025-10-18

POLYANILINE Chemical and Physical Properties

Names and Identifiers

    • POLYANILINE
    • Pani
    • Chebi:53198
    • VERSICON(R)
    • POLYANILINE, WATER-SOLUBLE
    • POLYANILINE, LEUCOMERALDINE BASE
    • POLYANILINE, EMERALDINE BASE, AVERAGE M
    • LEB, Leucoemeraldine base polyaniline
    • Polyaniline, emerladine salt from hydrochloric acid
    • Polyaniline, emeraldine salt from hydrochloric acid
    • POLYANILINE, UNDOPED
    • EMERALDINE SALT FROM P-TOLUENESULFONIC ACID
    • EMERLADINE SALT FROM HYDROCHLORIC ACID
    • Polyaniline, eMeraldine salt froM p-toluenesulfonic acid
    • LEB
    • MDL: MFCD00284320
    • InChI Key: No data available
    • SMILES: COC1C(O)=CC=CC=1

Experimental Properties

  • Color/Form: powder
  • Density: 1.46 g/cm3
  • Melting Point: >330 °C (lit.)
  • Boiling Point: 116 °C
  • Flash Point: 23 °C
  • Refractive Index: 1.85
  • Solubility: Soluble in sulfuric acid and methanesulfonic acid.
  • PSA: 26.02000
  • LogP: 1.85000
  • Sensitiveness: Sensitive to humidity, sensitive to air
  • Solubility: Not determined
  • Conductivity: 1 × 10-9 S/cm (pressed pellet, ASTM F8)
  • Vapor Pressure: No data available

POLYANILINE Security Information

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POLYANILINE Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:25233-30-1)Polyaniline
Order Number:LE9343
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:25233-30-1)Polyaniline
LE9343
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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